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  4. (2R)-2-[(R)-[[(2Z)-2-(2-Amino-1,3-thiazol-4-yl)-2-hydroxyiminoacetyl]amino]-carboxymethyl]-5-ethenyl-3,6-dihydro-2H-1,3-thiazine-4-carboxylic acid
(2R)-2-[(R)-[[(2Z)-2-(2-Amino-1,3-thiazol-4-yl)-2-hydroxyiminoacetyl]amino]-carboxymethyl]-5-ethenyl-3,6-dihydro-2H-1,3-thiazine-4-carboxylic acid (2R)-2-[(R)-[[(2Z)-2-(2-Amino-1,3-thiazol-4-yl)-2-hydroxyiminoacetyl]amino]-carboxymethyl]-5-ethenyl-3,6-dihydro-2H-1,3-thiazine-4-carboxylic acid
Brand Name: Vulcanchem
CAS No.: 937819-42-6
VCID: VC0042811
InChI: InChI=1S/C14H15N5O6S2/c1-2-5-3-26-11(18-7(5)12(21)22)9(13(23)24)17-10(20)8(19-25)6-4-27-14(15)16-6/h2,4,9,11,18,25H,1,3H2,(H2,15,16)(H,17,20)(H,21,22)(H,23,24)/b19-8-/t9-,11+/m0/s1
SMILES: C=CC1=C(NC(SC1)C(C(=O)O)NC(=O)C(=NO)C2=CSC(=N2)N)C(=O)O
Molecular Formula: C14H15N5O6S2
Molecular Weight: 413.4 g/mol

(2R)-2-[(R)-[[(2Z)-2-(2-Amino-1,3-thiazol-4-yl)-2-hydroxyiminoacetyl]amino]-carboxymethyl]-5-ethenyl-3,6-dihydro-2H-1,3-thiazine-4-carboxylic acid

CAS No.: 937819-42-6

Reference Standards

VCID: VC0042811

Molecular Formula: C14H15N5O6S2

Molecular Weight: 413.4 g/mol

(2R)-2-[(R)-[[(2Z)-2-(2-Amino-1,3-thiazol-4-yl)-2-hydroxyiminoacetyl]amino]-carboxymethyl]-5-ethenyl-3,6-dihydro-2H-1,3-thiazine-4-carboxylic acid - 937819-42-6

CAS No. 937819-42-6
Product Name (2R)-2-[(R)-[[(2Z)-2-(2-Amino-1,3-thiazol-4-yl)-2-hydroxyiminoacetyl]amino]-carboxymethyl]-5-ethenyl-3,6-dihydro-2H-1,3-thiazine-4-carboxylic acid
Molecular Formula C14H15N5O6S2
Molecular Weight 413.4 g/mol
IUPAC Name (2R)-2-[(R)-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-hydroxyiminoacetyl]amino]-carboxymethyl]-5-ethenyl-3,6-dihydro-2H-1,3-thiazine-4-carboxylic acid
Standard InChI InChI=1S/C14H15N5O6S2/c1-2-5-3-26-11(18-7(5)12(21)22)9(13(23)24)17-10(20)8(19-25)6-4-27-14(15)16-6/h2,4,9,11,18,25H,1,3H2,(H2,15,16)(H,17,20)(H,21,22)(H,23,24)/b19-8-/t9-,11+/m0/s1
Standard InChIKey QQWICQRBIREQDF-KTFFUYHOSA-N
Isomeric SMILES C=CC1=C(N[C@H](SC1)[C@@H](C(=O)O)NC(=O)/C(=N\O)/C2=CSC(=N2)N)C(=O)O
SMILES C=CC1=C(NC(SC1)C(C(=O)O)NC(=O)C(=NO)C2=CSC(=N2)N)C(=O)O
Canonical SMILES C=CC1=C(NC(SC1)C(C(=O)O)NC(=O)C(=NO)C2=CSC(=N2)N)C(=O)O
PubChem Compound 16119881
Last Modified Nov 12 2021
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